Cas no 10326-27-9 (Barium chloride dihydrate)

• Product Name: Barium chloride dihydrate
• CAS No: 10326-27-9
• MF: BaCl₂H₄O₂
• MW: 244.263554573059
• MDL: MFCD00149154
• CID: 48524
• PubChem ID: 24891531
• Update Time: 2025-05-26

Barium chloride dihydrate Chemical and Physical Properties

Names and Identifiers

• Barium chloride dihydrate
• Barium chloride hydrate (1:2:2)
• Dichlorobarium dihydrate
• barium dichloride
• barium(+2) cation chloride dihydrate
• Barium chloride solution
• Barium Choride Dihydrate
• 1 mol
• ACS
• BARIUM CHLORIDE
• BARIUM CHLORIDE 2H2O
• Barium Chloride 99.9
• BARIUM CHLORIDE,387N
• Barium Chloride,crystal
• Barium chloride,refined
• BARIUM CHLORIDE-2-HYDRATE
• BariumChlorideAr
• BariumChlorideGr
• Bariumchloride, dihydrate (8CI)
• Barium chloride (BaCl2) hydrate (1:2)
• Bariumdichloride dihydrate
• Barium chloride dehydrate
• BaCl2.2H2O
• Bariumchloridedihydrate
• barium(2+) dichloride dihydrate
• Barium chloride dihydrate, 99+%, for analysis
• Barium chloride dihydrate, 99+%, ACS reagent
• DSSTox_CID_131
• BARIUM CHLORIDE, ACS
• DSSTox_RID_75389
• DSSTox_GSID_20131
• KSC174Q7D
• barium chloride--water (1/2)
• barium(2+) dihydrate dichloride
• PWHCIQQGOQTFAE-UHFFFAOYSA-L
• Barium chloride dihydrate ACS grade
• Tox21_2
• Bariumdichloridedihydrate
• HYDROCHLORIC ACID BARIUM SALT DIHYDRATE
• BARIUM (II) CHLORIDE, HYDROUS
• BARIUMCHLORIDE,DIHYDRATE,CRYSTAL,REAGENT,ACS
• BARIUMCHLORIDE,DIHYDRATE,PURIFIED
• Barium Chloride, Dihydrate, Crystal, Reagent

• MDL： MFCD00149154
• Inchi： 1S/Ba.2ClH.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2
• InChI Key： PWHCIQQGOQTFAE-UHFFFAOYSA-L
• SMILES： [Ba](Cl)Cl.O.O

Computed Properties

• Exact Mass: 243.86400
• Monoisotopic Mass: 207.842946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Colorless and shiny monoclinic crystals or white crystals or granular powder, easy to absorb moisture.
• Density: 3.86
• Melting Point: 962 ºC
• Boiling Point: 1560 ºC
• Refractive Index: 1.635
• PH: 5.2-8.2 (25℃, 50mg/mL in H2O)
• Solubility: 可微溶于水
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with interhalogens, furan-2-percarbonic acid.
• PSA: 18.46000
• LogP: 1.25040
• Sensitiveness: Sensitive to humidity
• Solubility: It is easily soluble in water, soluble in methanol, and almost insoluble in ethanol, ethyl acetate, and acetone.
• Merck: 14,971

Barium chloride dihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H332
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 1564 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 20-25
• Safety Instruction： S45
• RTECS：CQ8751000
• Hazardous Material Identification：
• Storage Condition：Store in cold storage.
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20; R25
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium chloride dihydrate

Barium Chloride Dihydrate: A Comprehensive Overview

Barium chloride dihydrate, with the CAS number 10326-27-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as barium(II) chloride dihydrate, is a white crystalline solid that is highly soluble in water. Its chemical formula is BaCl₂·2H₂O, indicating the presence of one barium ion (Ba²⁺), two chloride ions (Cl⁻), and two water molecules in its structure.

The synthesis of barium chloride dihydrate typically involves the reaction of barium carbonate (BaCO₃) with hydrochloric acid (HCl). This reaction produces barium chloride along with carbon dioxide and water. The dihydrate form is often preferred due to its stability and ease of handling compared to the anhydrous form. Recent studies have explored alternative synthesis methods, including the use of microwave-assisted synthesis, which has shown promise in improving yield and reducing reaction time.

Barium chloride dihydrate finds extensive use in various industries. In the field of materials science, it serves as a precursor for the production of barium-based compounds, such as barium titanate (BaTiO₃), which is widely used in capacitors and piezoelectric devices. The compound's role in the production of advanced ceramics has been a focal point of recent research, particularly in enhancing dielectric properties for high-frequency applications.

In environmental science, barium chloride dihydrate has been employed as a stabilizer in wastewater treatment processes. Its ability to precipitate heavy metals from industrial effluents has been extensively studied, with recent findings highlighting its efficiency in removing lead (Pb²⁺) and cadmium (Cd²⁺) ions from contaminated water sources. This application underscores its potential in sustainable environmental management practices.

The safety and handling of barium chloride dihydrate are critical considerations due to its potential health risks. Prolonged exposure can cause skin irritation and respiratory issues, necessitating the use of protective equipment during handling. Recent research has also investigated the environmental impact of this compound, particularly its leaching behavior in soil and groundwater systems. Studies have shown that under certain conditions, barium ions can migrate through soil layers, posing risks to aquatic ecosystems.

In the realm of biotechnology, barium chloride dihydrate has been utilized as a precipitating agent in protein purification processes. Its ability to induce precipitation at specific concentrations makes it invaluable in separating proteins based on their solubility properties. Advances in chromatography techniques have further enhanced its application in this field, enabling more efficient protein recovery rates.

The latest developments in nanotechnology have also brought barium chloride dihydrate into focus. Researchers have explored its role as a template for synthesizing nanostructured materials, such as barium-based nanoparticles. These nanoparticles exhibit unique optical and magnetic properties, making them suitable for applications in drug delivery systems and magnetic resonance imaging (MRI).

In conclusion, barium chloride dihydrate, with its versatile properties and wide-ranging applications, continues to be a subject of intense scientific investigation. From materials science to environmental engineering and biotechnology, this compound plays a pivotal role across diverse disciplines. As research progresses, new avenues for its utilization are expected to emerge, further solidifying its importance in both academic and industrial settings.